Cas no 1807119-20-5 (5-Bromo-2-iodo-4-nitropyridine)

5-Bromo-2-iodo-4-nitropyridine is a halogenated nitropyridine derivative widely utilized in pharmaceutical and agrochemical research as a versatile intermediate. Its distinct substitution pattern, featuring bromine, iodine, and nitro functional groups, enables selective cross-coupling reactions, nucleophilic substitutions, and further functionalization, making it valuable for synthesizing complex heterocyclic compounds. The electron-withdrawing nitro group enhances reactivity in aromatic substitution processes, while the halogens (Br, I) facilitate metal-catalyzed transformations such as Suzuki or Sonogashira couplings. This compound’s high purity and stability under standard conditions ensure reliable performance in synthetic applications. Its structural features are particularly advantageous for developing bioactive molecules, including kinase inhibitors and other pharmacologically relevant scaffolds.

5-Bromo-2-iodo-4-nitropyridine structure

1807119-20-5 structure

Product Name:5-Bromo-2-iodo-4-nitropyridine

CAS No:1807119-20-5

MF:C₅H₂BrIN₂O₂

MW:328.890052318573

MDL:MFCD28741454

CID:4901057

Update Time:2025-06-14

5-Bromo-2-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-iodo-4-nitropyridine
- MDL： MFCD28741454
- Inchi： 1S/C5H2BrIN2O2/c6-3-2-8-5(7)1-4(3)9(10)11/h1-2H
- InChI Key： VHFRSRQHSQSSCD-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=CN=1)Br)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 163
XLogP3: 2.1
Topological Polar Surface Area: 58.7

5-Bromo-2-iodo-4-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029012689-250mg	5-Bromo-2-iodo-4-nitropyridine	1807119-20-5	95%	250mg	$940.80	2022-03-31
Alichem	A029012689-1g	5-Bromo-2-iodo-4-nitropyridine	1807119-20-5	95%	1g	$3,068.70	2022-03-31
eNovation Chemicals LLC	Y1194972-1g	5-Bromo-2-iodo-4-nitropyridine	1807119-20-5	95%	1g	$1485	2024-07-28
eNovation Chemicals LLC	Y1194972-1g	5-Bromo-2-iodo-4-nitropyridine	1807119-20-5	95%	1g	$1485	2025-03-03
eNovation Chemicals LLC	Y1194972-1g	5-Bromo-2-iodo-4-nitropyridine	1807119-20-5	95%	1g	$1485	2025-02-25

5-Bromo-2-iodo-4-nitropyridine Related Literature

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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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4. An auto-correction laser photoacoustic spectrometer based on 2f/1f wavelength modulation spectroscopy

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5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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Additional information on 5-Bromo-2-iodo-4-nitropyridine

Recent Advances in the Application of 5-Bromo-2-iodo-4-nitropyridine (CAS: 1807119-20-5) in Chemical Biology and Pharmaceutical Research

5-Bromo-2-iodo-4-nitropyridine (CAS: 1807119-20-5) is a halogenated nitropyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various heterocyclic compounds, which are often employed in drug discovery and development. Its unique structural features, including the presence of bromine and iodine substituents, make it an excellent candidate for cross-coupling reactions, enabling the construction of complex molecular architectures.

Recent studies have highlighted the role of 5-Bromo-2-iodo-4-nitropyridine in the development of novel kinase inhibitors. Kinases are key regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a precursor to synthesize pyridine-based scaffolds that exhibit potent inhibitory activity against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 5-Bromo-2-iodo-4-nitropyridine into a series of pyrido[2,3-d]pyrimidin-7-one derivatives, which showed promising activity against EGFR (Epidermal Growth Factor Receptor) mutants associated with non-small cell lung cancer.

In addition to its applications in kinase inhibitor development, 5-Bromo-2-iodo-4-nitropyridine has been employed in the synthesis of fluorescent probes for bioimaging. The nitropyridine moiety can be functionalized to introduce fluorophores, enabling the visualization of biological processes in real-time. A recent study in ACS Chemical Biology reported the use of this compound to develop a turn-on fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe exhibited high selectivity and sensitivity, making it a valuable tool for studying oxidative stress-related pathologies.

The synthetic utility of 5-Bromo-2-iodo-4-nitropyridine extends to the field of agrochemicals as well. Researchers have explored its potential as a precursor for the development of novel pesticides and herbicides. A 2022 publication in Pest Management Science described the synthesis of a series of pyridine-based compounds derived from 5-Bromo-2-iodo-4-nitropyridine, which demonstrated potent herbicidal activity against broadleaf weeds. The study emphasized the compound's role in addressing the growing need for environmentally friendly agrochemicals with reduced toxicity profiles.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-Bromo-2-iodo-4-nitropyridine. Recent advancements in flow chemistry and continuous manufacturing have shown potential in overcoming these limitations. A 2023 study in Organic Process Research & Development highlighted the successful implementation of a continuous flow system for the synthesis of this compound, achieving higher yields and purity compared to traditional batch methods. This innovation could pave the way for more efficient and cost-effective production of 5-Bromo-2-iodo-4-nitropyridine and its derivatives.

In conclusion, 5-Bromo-2-iodo-4-nitropyridine (CAS: 1807119-20-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, bioimaging, and agrochemical development underscore its importance as a versatile building block. Ongoing research efforts are expected to further expand its utility and address existing challenges, solidifying its role in advancing scientific and industrial applications.